Cas no 154629-36-4 (4-iodo-1-benzothiophene-2-carbonitrile)

• Product Name: 4-iodo-1-benzothiophene-2-carbonitrile
• CAS No: 154629-36-4
• MF: C₉H₄INS
• MW: 285.104232788086
• MDL: MFCD13181005
• CID: 1329380
• PubChem ID: 19007395
• Update Time: 2025-04-20

4-iodo-1-benzothiophene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-iodo-1-benzothiophene-2-carbonitrile
• 4-Iod-1-benzothiophen-2-carbonitril
• LogP
• 4-iodobenzo[b]thiophene-2-carbonitrile
• DB-349401
• SCHEMBL9431281
• 154629-36-4

• MDL： MFCD13181005
• Inchi： 1S/C9H4INS/c10-8-2-1-3-9-7(8)4-6(5-11)12-9/h1-4H
• InChI Key： PVICCCOSQWOXBE-UHFFFAOYSA-N
• SMILES： IC1=CC=CC2=C1C=C(C#N)S2

Computed Properties

• Exact Mass: 284.91052
• Monoisotopic Mass: 284.91092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 52Ų

Experimental Properties

• PSA: 23.79